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Compound of Interest |

4-{(2-
Compound Name: Cyanoethyl)methylamino]benzalde
hyde

Cat. No.: B1345214

\ J

CAS Number: 94-21-3

This technical guide provides a comprehensive overview of 4-[(2-
Cyanoethyl)methylamino]benzaldehyde, a versatile chemical intermediate. The information
is tailored for researchers, scientists, and professionals involved in drug development and
chemical synthesis.

Chemical and Physical Properties

4-[(2-Cyanoethyl)methylamino]benzaldehyde is an aromatic aldehyde containing a tertiary
amino group and a cyanoethyl substituent. These functional groups contribute to its unique
reactivity and utility as a building block in organic synthesis.[1]
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Property Value Reference
CAS Number 94-21-3 [2]
Molecular Formula C11H12N20 [2]
Molecular Weight 188.23 g/mol [2]

Melting Point 70-74 °C [31[4]
Appearance Powder [3]

EINECS Number 202-315-0 [3]

Synthesis

The primary method for the synthesis of 4-[(2-Cyanoethyl)methylamino]benzaldehyde is the
Vilsmeier-Haack reaction. This reaction introduces a formyl group (-CHO) onto an electron-rich
aromatic ring. The precursor for this synthesis is N-methyl-N-(2-cyanoethyl)aniline.

Vilsmeier-Haack Reaction Mechanism

The Vilsmeier-Haack reaction proceeds through the formation of a Vilsmeier reagent, an
electrophilic iminium salt, from a substituted amide (like N,N-dimethylformamide, DMF) and
phosphorus oxychloride (POCIs). This reagent then attacks the electron-rich aromatic ring of
the aniline derivative. Subsequent hydrolysis yields the final aldehyde product.
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Figure 1: Vilsmeier-Haack Reaction Pathway.

Experimental Protocol: Vilsmeier-Haack Synthesis

The following is a generalized experimental protocol for the synthesis of 4-[(2-
Cyanoethyl)methylamino]benzaldehyde based on standard Vilsmeier-Haack reaction

procedures.

Materials:

N-methyl-N-(2-cyanoethyl)aniline

N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCIs)

Sodium acetate

Dichloromethane (or other suitable solvent)

Water
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e |ce
Procedure:

e Vilsmeier Reagent Preparation: In a three-necked flask equipped with a stirrer, dropping
funnel, and a calcium chloride guard tube, cool N,N-dimethylformamide (DMF) to 0-5 °C in
an ice bath. Add phosphorus oxychloride (POCIs) dropwise with stirring, maintaining the
temperature below 10 °C. Stir the mixture for an additional 30-60 minutes at this temperature
to ensure the complete formation of the Vilsmeier reagent.

o Formylation: Dissolve N-methyl-N-(2-cyanoethyl)aniline in a minimal amount of dry solvent
and add it dropwise to the prepared Vilsmeier reagent, keeping the temperature at 0-5 °C.
After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to a moderate temperature (e.g., 40-60 °C) for several hours until the reaction is
complete (monitored by TLC).

o Work-up and Isolation: Cool the reaction mixture and pour it slowly onto crushed ice with
vigorous stirring. Neutralize the mixture with a solution of sodium acetate or other suitable
base until the product precipitates. Filter the solid product, wash it with cold water, and dry it.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
such as ethanol or an ethanol/water mixture.

Applications in Synthesis

4-[(2-Cyanoethyl)methylamino]benzaldehyde is a valuable intermediate in the synthesis of
various organic compounds, particularly dyes and potentially pharmaceutical agents.[1]

Cationic and Disperse Dye Synthesis

This aldehyde is used as a precursor in the manufacture of cationic and disperse dyes. A
patent describes its use in producing yellowish-red dyes for polyacrylonitrile materials. The
aldehyde functional group can be condensed with other active methylene compounds to
generate the final chromophore.

Knoevenagel Condensation
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The aldehyde functionality of 4-[(2-Cyanoethyl)methylamino]benzaldehyde makes it a
suitable substrate for Knoevenagel condensation reactions. This reaction involves the
condensation of an aldehyde or ketone with an active methylene compound in the presence of
a basic catalyst to form a new carbon-carbon double bond. This is a key step in the synthesis
of various dyes and other functional molecules.
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Figure 2: Knoevenagel Condensation Workflow.

Potential in Pharmaceutical Synthesis

While specific examples in publicly available literature are scarce, the structural motifs present
in 4-[(2-Cyanoethyl)methylamino]benzaldehyde suggest its potential as an intermediate in
drug synthesis. The benzaldehyde group can be a precursor to various heterocyclic systems,
and the cyanoethylamino moiety can be modified to introduce other functionalities.

Spectroscopic Data (Analogous Compound)

Detailed spectroscopic data for 4-[(2-Cyanoethyl)methylamino]benzaldehyde is not readily
available in the public domain. However, data for the structurally similar compound, 4-
(dimethylamino)benzaldehyde (CAS 100-10-7), can provide a useful reference for spectral
interpretation.
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4-(Dimethylamino)benzaldehyde (CAS 100-

10-7)

59.73 (s, 1H), 7.73 (d, J = 7.7 Hz, 2H), 6.69 (d,
1H NMR

J = 7.5 Hz, 2H), 3.08 (s, 6H)
13C NMR 5190.4, 154.4, 132.1, 125.3, 111.1, 40.2

m/z calcd for CoH1:NO [M+H]*, 150.1; found,

Mass Spec (ESI) 150.1

Note: The chemical shifts and fragmentation patterns for 4-[(2-
Cyanoethyl)methylamino]benzaldehyde will differ due to the presence of the cyanoethyl
group.

Safety Information

4-[(2-Cyanoethyl)methylamino]benzaldehyde should be handled with appropriate safety
precautions in a laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) from
the supplier for detailed information on handling, storage, and disposal.

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional scientific guidance. All chemical syntheses and
handling should be performed by trained professionals in a suitably equipped laboratory with
appropriate safety measures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-[(2-Cyanoethyl)methylamino]benzaldehyde CAS 94-21-3 For Sale - Kerton Chemical
[kerton-industry.com]

e 2. schbt.com [scbt.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1345214?utm_src=pdf-body
https://www.benchchem.com/product/b1345214?utm_src=pdf-body
https://www.benchchem.com/product/b1345214?utm_src=pdf-body
https://www.benchchem.com/product/b1345214?utm_src=pdf-custom-synthesis
https://www.kerton-industry.com/products_detail/1346493095179911168.html
https://www.kerton-industry.com/products_detail/1346493095179911168.html
https://www.scbt.com/p/4--2-cyanoethyl-methylaminobenzaldehyde-94-21-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ 3. 4-[(2-Cyanoethyl)methylamino]benzaldehyde, CasN0.94-21-3 Shanghai Minstar Chemical
Co., Ltd China (Mainland) [minstar.lookchem.com]

e 4. 4- (2-Cyanoethyl)methylamino benzaldehyde 98 94-21-3 [sigmaaldrich.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: 4-[(2-
Cyanoethyl)methylamino]benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345214+#4-2-cyanoethyl-methylamino-
benzaldehyde-cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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